Vitexicarpin
Vitexicarpin
Casticin, also known as vitexicarpin or VX-5 CPD, belongs to the class of organic compounds known as 7-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C7 atom of the flavonoid backbone. Thus, casticin is considered to be a flavonoid lipid molecule. Casticin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, casticin is primarily located in the membrane (predicted from logP). Casticin can be biosynthesized from quercetagetin. Outside of the human body, casticin can be found in fruits and herbs and spices. This makes casticin a potential biomarker for the consumption of these food products.
Casticin is a tetramethoxyflavone that consists of quercetagetin in which the hydroxy groups at positions 3, 6, 7 and 4' have been replaced by methoxy groups. It has been isolated from Eremophila mitchellii. It has a role as an apoptosis inducer and a plant metabolite. It is a tetramethoxyflavone and a dihydroxyflavone. It derives from a quercetagetin.
Casticin is a tetramethoxyflavone that consists of quercetagetin in which the hydroxy groups at positions 3, 6, 7 and 4' have been replaced by methoxy groups. It has been isolated from Eremophila mitchellii. It has a role as an apoptosis inducer and a plant metabolite. It is a tetramethoxyflavone and a dihydroxyflavone. It derives from a quercetagetin.
Brand Name:
Vulcanchem
CAS No.:
479-91-4
VCID:
VC0192668
InChI:
InChI=1S/C19H18O8/c1-23-11-6-5-9(7-10(11)20)17-19(26-4)16(22)14-12(27-17)8-13(24-2)18(25-3)15(14)21/h5-8,20-21H,1-4H3
SMILES:
Molecular Formula:
C19H18O8
Molecular Weight:
374.3 g/mol
Vitexicarpin
CAS No.: 479-91-4
Natural Products
VCID: VC0192668
Molecular Formula: C19H18O8
Molecular Weight: 374.3 g/mol
| CAS No. | 479-91-4 |
|---|---|
| Product Name | Vitexicarpin |
| Molecular Formula | C19H18O8 |
| Molecular Weight | 374.3 g/mol |
| IUPAC Name | 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-trimethoxychromen-4-one |
| Standard InChI | InChI=1S/C19H18O8/c1-23-11-6-5-9(7-10(11)20)17-19(26-4)16(22)14-12(27-17)8-13(24-2)18(25-3)15(14)21/h5-8,20-21H,1-4H3 |
| Standard InChIKey | PJQLSMYMOKWUJG-UHFFFAOYSA-N |
| Canonical SMILES | COC1=C(C=C(C=C1)C2=C(C(=O)C3=C(C(=C(C=C3O2)OC)OC)O)OC)O |
| Melting Point | 186-187°C |
| Physical Description | Solid |
| Description | Casticin, also known as vitexicarpin or VX-5 CPD, belongs to the class of organic compounds known as 7-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C7 atom of the flavonoid backbone. Thus, casticin is considered to be a flavonoid lipid molecule. Casticin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, casticin is primarily located in the membrane (predicted from logP). Casticin can be biosynthesized from quercetagetin. Outside of the human body, casticin can be found in fruits and herbs and spices. This makes casticin a potential biomarker for the consumption of these food products. Casticin is a tetramethoxyflavone that consists of quercetagetin in which the hydroxy groups at positions 3, 6, 7 and 4' have been replaced by methoxy groups. It has been isolated from Eremophila mitchellii. It has a role as an apoptosis inducer and a plant metabolite. It is a tetramethoxyflavone and a dihydroxyflavone. It derives from a quercetagetin. |
| Synonyms | 3',5-dihydroxy-3,4',6,7-tetramethoxyflavone casticin vitexicarpin Vx-5 cpd |
| PubChem Compound | 5315263 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume